molecular formula C12H10ClNO2S B6258850 3-[(7-chloroquinolin-4-yl)sulfanyl]propanoic acid CAS No. 874487-43-1

3-[(7-chloroquinolin-4-yl)sulfanyl]propanoic acid

Cat. No. B6258850
CAS RN: 874487-43-1
M. Wt: 267.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-[(7-chloroquinolin-4-yl)sulfanyl]propanoic acid” is a chemical compound with the empirical formula C12H10ClNO2S . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .


Molecular Structure Analysis

The molecular weight of “3-[(7-chloroquinolin-4-yl)sulfanyl]propanoic acid” is 267.73 . The SMILES string representation of the molecule is O=C(O)C©SC1=C2C(C=C(Cl)C=C2)=NC=C1 .

Scientific Research Applications

Antitubercular Activity

The compound has been used in the synthesis of new 3-[(7-chloroquinolin-4-yl)amino]thiazolidin-4-one analogs, which have shown potential as Mycobacterium tuberculosis DNA gyrase inhibitors . DNA gyrase regulates DNA topology in MTB and has been a target of choice for antibacterial therapy .

Antimalarial Activity

The compound has been used in the synthesis of new 7-chloroquinoline derivatives, which have shown moderate to high antimalarial activity . The most active 7-chloroquinoline derivative was found to be compound 9 .

Anticancer Activity

The compound has been used in the synthesis of new 7-chloroquinoline derivatives, which have been screened for their antitumor activity towards three lines of cancer cells: MCF-7 (human breast cancer), HCT-116 (colon carcinoma), and Hela (Cervical carcinoma) cell lines . Compounds 3 and 9 exerted the highest activity on all cell lines .

Antibacterial Activity

The compound has been used in the synthesis of new 7-chloroquinoline derivatives, which have shown moderate to good inhibition zone (12.5 ± 0.63–23.8 ± 1.5) towards all the tested compounds .

Inhibition of β-Hematin Formation

The substitution of ketone α,β-unsaturated group on position 3 and the presence of a hydrogen, halogen, or N-dimethyl groups as substituent in the aromatic ring appeared to be favorable for the potential antimalarial activity, since most of the compounds possessing these groups showed measurable levels of inhibition of β-hematin formation .

Synthesis of [(7-Chloroquinolin-4-yl)amino]chalcone Derivatives

The compound has been used in the synthesis of [(7-Chloroquinolin-4-yl)amino]chalcone derivatives derived from the corresponding 3- or 4-[(7-chloroquinolin-4-yl)amino]acetophenone .

Safety and Hazards

“3-[(7-chloroquinolin-4-yl)sulfanyl]propanoic acid” is classified as Acute Tox. 3 Oral, indicating it is toxic if swallowed . It is also classified as a combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(7-chloroquinolin-4-yl)sulfanyl]propanoic acid involves the introduction of a sulfanyl group onto the 7-chloroquinoline ring, followed by the addition of a propanoic acid moiety to the sulfur atom. This can be achieved through a multi-step synthesis involving several key reactions.", "Starting Materials": [ "7-chloroquinoline", "thiophenol", "propanoic acid", "sodium hydride", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "sulfuric acid", "sodium sulfite", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Nitration of 7-chloroquinoline with nitric acid and sulfuric acid to yield 7-chloro-4-nitroquinoline", "Step 2: Reduction of 7-chloro-4-nitroquinoline with sodium sulfite and sodium bicarbonate to yield 7-chloro-4-aminquinoline", "Step 3: Diazotization of 7-chloro-4-aminquinoline with sodium nitrite and hydrochloric acid to yield 7-chloro-4-diazoquinoline", "Step 4: Reaction of 7-chloro-4-diazoquinoline with thiophenol in the presence of sodium hydride and diethyl ether to yield 3-(7-chloroquinolin-4-yl)sulfanyl)propanenitrile", "Step 5: Hydrolysis of 3-(7-chloroquinolin-4-yl)sulfanyl)propanenitrile with sodium hydroxide to yield 3-(7-chloroquinolin-4-yl)sulfanyl)propanoic acid", "Step 6: Purification of 3-(7-chloroquinolin-4-yl)sulfanyl)propanoic acid using magnesium sulfate and ethyl acetate" ] }

CAS RN

874487-43-1

Product Name

3-[(7-chloroquinolin-4-yl)sulfanyl]propanoic acid

Molecular Formula

C12H10ClNO2S

Molecular Weight

267.7

Purity

93

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.